4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide

• IUPAC Name: 4-chloro-3-[(2,5-dimethylphenyl)sulfamoyl]-N-(4-ethoxyphenyl)benzamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-4-30-19-10-8-18(9-11-19)25-23(27)17-7-12-20(24)22(14-17)31(28,29)26-21-13-15(2)5-6-16(21)3/h5-14,26H,4H2,1-3H3,(H,25,27)
• InChI Key: FAQAFAIZPVBARC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide, also known as DAS181, is a novel drug candidate that has gained attention in the scientific community due to its potential therapeutic applications. DAS181 belongs to the class of sialidases, which are enzymes that cleave sialic acid residues from glycoproteins and glycolipids. The drug has been shown to have antiviral activity against a variety of respiratory viruses, including influenza, parainfluenza, and respiratory syncytial virus (RSV).

Mechanism of Action

4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide exerts its antiviral activity by cleaving the sialic acid residues present on the surface of respiratory viruses. Sialic acid is a common component of glycoproteins and glycolipids that are present on the surface of host cells and viruses. By cleaving the sialic acid residues, 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide prevents the viruses from attaching to the host cells and infecting them.
Biochemical and physiological effects:
4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide has been shown to have a good safety profile in preclinical studies. The drug has been well tolerated in animal models, and no significant adverse effects have been reported. 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide has also been shown to have a high specificity for sialic acid and does not affect other cellular processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide in lab experiments is its broad-spectrum antiviral activity. The drug has been shown to be effective against a wide range of respiratory viruses, which makes it a valuable tool for studying viral infections. However, one of the limitations of using 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the development of 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide. One potential application is the use of the drug as a prophylactic agent against respiratory viral infections. Another potential application is the use of 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide in combination with other antiviral drugs to improve the efficacy of treatment. Additionally, the development of new formulations of 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide that can be administered through alternative routes, such as inhalation, may increase its potential as a therapeutic agent.
In conclusion, 4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide is a promising drug candidate with broad-spectrum antiviral activity against respiratory viruses. The drug has been extensively studied for its mechanism of action and potential therapeutic applications. While there are limitations to its use in lab experiments, the development of new formulations and applications may increase its potential as a therapeutic agent.

Scientific Research Applications

4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-(4-ethoxyphenyl)benzamide has been extensively studied for its antiviral properties against respiratory viruses. In preclinical studies, the drug has been shown to be effective against a wide range of influenza strains, including H1N1, H3N2, and avian influenza. The drug has also been shown to be effective against parainfluenza and RSV.